Cas no 2172260-37-4 (2-{1-2-(2-hydroxyethoxy)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile)
2-{1-2-(2-hydroxyethoxy)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-2-(2-hydroxyethoxy)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile
- EN300-1599279
- 2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile
- 2172260-37-4
-
- Inchi: 1S/C9H11F3N4O2/c10-9(11,12)8-7(1-2-13)14-15-16(8)3-5-18-6-4-17/h17H,1,3-6H2
- InChI Key: YWUKSGNPVYGQKJ-UHFFFAOYSA-N
- SMILES: FC(C1=C(CC#N)N=NN1CCOCCO)(F)F
Computed Properties
- Exact Mass: 264.08341009g/mol
- Monoisotopic Mass: 264.08341009g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 84Ų
2-{1-2-(2-hydroxyethoxy)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1599279-0.05g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile |
2172260-37-4 | 0.05g |
$1657.0 | 2023-06-04 | ||
| Enamine | EN300-1599279-0.1g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile |
2172260-37-4 | 0.1g |
$1735.0 | 2023-06-04 | ||
| Enamine | EN300-1599279-0.25g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile |
2172260-37-4 | 0.25g |
$1814.0 | 2023-06-04 | ||
| Enamine | EN300-1599279-0.5g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile |
2172260-37-4 | 0.5g |
$1893.0 | 2023-06-04 | ||
| Enamine | EN300-1599279-1.0g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile |
2172260-37-4 | 1g |
$1971.0 | 2023-06-04 | ||
| Enamine | EN300-1599279-2.5g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile |
2172260-37-4 | 2.5g |
$3865.0 | 2023-06-04 | ||
| Enamine | EN300-1599279-5.0g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile |
2172260-37-4 | 5g |
$5719.0 | 2023-06-04 | ||
| Enamine | EN300-1599279-10.0g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile |
2172260-37-4 | 10g |
$8480.0 | 2023-06-04 | ||
| Enamine | EN300-1599279-50mg |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile |
2172260-37-4 | 50mg |
$1657.0 | 2023-09-23 | ||
| Enamine | EN300-1599279-100mg |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile |
2172260-37-4 | 100mg |
$1735.0 | 2023-09-23 |
2-{1-2-(2-hydroxyethoxy)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2-{1-2-(2-hydroxyethoxy)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile
Recent Advances in the Study of 2-{1-2-(2-hydroxyethoxy)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile (CAS: 2172260-37-4)
The compound 2-{1-2-(2-hydroxyethoxy)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile (CAS: 2172260-37-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the importance of the trifluoromethyl group in enhancing the metabolic stability and bioavailability of small molecules. The presence of this group in 2-{1-2-(2-hydroxyethoxy)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile suggests its potential as a promising scaffold for the development of novel therapeutics. Researchers have employed advanced synthetic techniques, including click chemistry, to efficiently produce this compound and its derivatives, enabling further exploration of its biological properties.
In vitro and in vivo studies have demonstrated that 2-{1-2-(2-hydroxyethoxy)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile exhibits notable activity against specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent findings indicate that this compound may act as a potent inhibitor of protein kinases, which are critical regulators of cell signaling and proliferation. These findings open new avenues for the development of targeted therapies for conditions such as cancer and autoimmune diseases.
Furthermore, the compound's unique triazole moiety has been shown to enhance its binding affinity to biological targets, while the hydroxyethoxyethyl side chain contributes to improved solubility and pharmacokinetic properties. These characteristics make it a valuable candidate for further optimization and preclinical evaluation. Current research efforts are focused on elucidating the compound's mechanism of action and identifying potential off-target effects to ensure its safety and efficacy.
In conclusion, 2-{1-2-(2-hydroxyethoxy)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile represents a promising lead compound in the field of medicinal chemistry. Its synthetic accessibility, combined with its favorable biological activity, positions it as a strong candidate for further development. Future studies should aim to explore its therapeutic potential in greater detail, including its application in combination therapies and its performance in advanced preclinical models. The ongoing research on this compound underscores the importance of innovative chemical design in addressing unmet medical needs.
2172260-37-4 (2-{1-2-(2-hydroxyethoxy)ethyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)